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Compound of Interest

Compound Name: Tricreatine malate

Cat. No.: B12698332 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing storage conditions to prevent the

degradation of tricreatine malate. The information is presented in a question-and-answer

format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is tricreatine malate and how does it differ from creatine monohydrate?

Tricreatine malate is a compound formed by three creatine molecules chemically bonded to

one molecule of malic acid.[1][2] This salt form is designed to enhance the solubility and

absorption of creatine.[3] In contrast, creatine monohydrate consists of one creatine molecule

bound to one molecule of water. While creatine monohydrate is the most studied form of

creatine, tricreatine malate is often chosen for its improved solubility, which may reduce

gastrointestinal discomfort for some users.[3]

Q2: What is the primary degradation pathway for tricreatine malate?

The creatine component of tricreatine malate is susceptible to degradation through

intramolecular cyclization, which converts creatine into creatinine.[1] This process is influenced

by factors such as pH, temperature, and moisture.[1][4] Creatinine is a biologically inactive

byproduct, so its formation represents a loss of active compound.[4]

Q3: What are the optimal storage conditions for solid tricreatine malate?
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To ensure the stability of solid tricreatine malate, it should be stored in a cool, dry place, away

from direct sunlight and sources of heat and moisture.[5][6] The recommended storage

temperature is room temperature.[5][6] It is crucial to keep the container tightly sealed to

prevent moisture absorption, as the presence of water can accelerate the degradation of

creatine to creatinine.[4]

Q4: What is the shelf life of tricreatine malate?

Under optimal storage conditions, tricreatine malate is generally considered to have a shelf

life of 24 months.[5][6][7] However, this can be affected by the specific manufacturing process

and packaging. Always refer to the manufacturer's expiration date.

Q5: How stable is tricreatine malate in aqueous solutions?

Creatine is known to be less stable in aqueous solutions compared to its solid form.[1] The rate

of degradation is significantly influenced by the pH and temperature of the solution.[1]

Generally, lower pH (more acidic) and higher temperatures accelerate the conversion of

creatine to creatinine.[1] Given that malic acid is an acidic component, solutions of tricreatine
malate will be acidic, which can increase the rate of degradation compared to creatine

monohydrate in a neutral solution.

Troubleshooting Guide
Issue 1: Unexpectedly high levels of creatinine detected in a solid sample of tricreatine
malate.

Possible Cause 1: Improper Storage Conditions. Exposure to high humidity or temperatures

can lead to the degradation of solid tricreatine malate over time.

Solution: Review the storage conditions of your sample. Ensure it has been kept in a

tightly sealed container in a cool, dry environment. If improper storage is suspected, it is

advisable to use a new, unopened batch of tricreatine malate for your experiments.

Possible Cause 2: Age of the Sample. The sample may be beyond its recommended shelf

life.
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Solution: Check the expiration date on the product label. If the sample is expired, it should

be discarded and replaced with a fresh supply.

Issue 2: Rapid degradation of tricreatine malate observed in an aqueous solution.

Possible Cause 1: Low pH of the solution. The presence of malic acid makes tricreatine
malate solutions inherently acidic, which accelerates the conversion of creatine to creatinine.

[1]

Solution: If experimentally feasible, consider adjusting the pH of the solution to a more

neutral range (pH 6.5-7.5) to improve stability.[1] However, be aware that altering the pH

may affect other experimental parameters. For short-term experiments, prepare solutions

immediately before use.

Possible Cause 2: High temperature of the solution. Elevated temperatures significantly

increase the rate of creatine degradation.[1]

Solution: Prepare and store tricreatine malate solutions at refrigerated temperatures

(around 4°C) to slow down the degradation process.[1] Avoid heating solutions unless

absolutely necessary for your experimental protocol.

Issue 3: Clumping or changes in the physical appearance of the tricreatine malate powder.

Possible Cause: Moisture Absorption. Clumping is a common sign that the powder has

absorbed moisture from the environment. This can be due to improper sealing of the

container or storage in a humid location.

Solution: Discard the clumpy powder as the presence of moisture indicates an increased

risk of degradation. Ensure that new containers are stored in a desiccator or a controlled

low-humidity environment. Always seal the container tightly immediately after use.

Data Presentation
Table 1: Influence of pH on Creatine Degradation in Aqueous Solution at 25°C
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pH Degradation after 3 days

7.5 Relatively Stable

6.5 Relatively Stable

5.5 4%

4.5 12%

3.5 21%

Data adapted from studies on creatine monohydrate, which is expected to have a similar

degradation pattern for the creatine moiety in tricreatine malate.[1]

Table 2: Stability of Creatine Salts in Solid Form at 40°C

Creatine Salt Creatinine Levels after 28 days

Creatine Monohydrate No significant degradation

Tricreatine Citrate 770 ppm

This data suggests that some creatine salts may be less stable in solid form at elevated

temperatures compared to creatine monohydrate. Similar trends could be expected for

tricreatine malate.[1]

Experimental Protocols
Protocol 1: High-Performance Liquid Chromatography (HPLC) for the Quantification of

Tricreatine Malate and Creatinine

This protocol provides a general framework for the analysis of tricreatine malate and its

primary degradation product, creatinine, using HPLC with UV detection.

Instrumentation:

HPLC system with a UV detector
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C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA) or Ammonium Sulfate for mobile phase preparation

Tricreatine malate reference standard

Creatinine reference standard

Mobile Phase Preparation:

A common mobile phase for creatine analysis is a mixture of acetonitrile and an aqueous

buffer. For example, a mobile phase could consist of a specific ratio of acetonitrile and

water with a small amount of TFA (e.g., 0.1%) to improve peak shape. Another option is an

aqueous solution of ammonium sulfate.[8] The exact composition should be optimized for

your specific column and system.

Standard Solution Preparation:

Prepare stock solutions of tricreatine malate and creatinine in the mobile phase at a

concentration of 1 mg/mL.

Perform serial dilutions to create a series of calibration standards with concentrations

ranging from, for example, 1 µg/mL to 100 µg/mL.

Sample Preparation:

Accurately weigh a known amount of the tricreatine malate sample.

Dissolve the sample in the mobile phase to achieve a concentration within the calibration

range.

Filter the sample through a 0.45 µm syringe filter before injection.
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Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: Ambient or controlled (e.g., 25°C)

UV Detection Wavelength: Approximately 210 nm

Analysis:

Inject the calibration standards to generate a standard curve.

Inject the prepared samples.

Quantify the amount of tricreatine malate and creatinine in the samples by comparing

their peak areas to the standard curve.
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Degradation pathway of tricreatine malate.
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Unexpected Degradation of
Tricreatine Malate Detected

Is the sample in
solid or solution form?

Review Solid Storage Conditions:
- Tightly sealed container?

- Cool, dry place?
- Within shelf life?

Solid

Review Solution Parameters:
- pH of the solution?

- Temperature of the solution?
- Age of the solution?

Solution

Action: Replace with a new,
properly stored solid sample.

Action: Prepare fresh solutions,
adjust pH if possible, and
store at low temperature.

Click to download full resolution via product page

Troubleshooting workflow for degradation issues.
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Selecting Optimal Storage
Conditions for Tricreatine Malate

Form of Tricreatine Malate

Solid (Powder) Aqueous Solution

Store in a tightly sealed container
at room temperature in a

dry, dark place.
Intended Duration of Storage

Short-Term (< 8 hours) Long-Term (> 8 hours)

Prepare fresh before use.
Keep at room temperature if used immediately,

or refrigerate.

Not recommended due to instability.
If necessary, store at low temperature (4°C)

and neutral pH if possible.

Click to download full resolution via product page

Decision tree for optimal storage conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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